RGD-targeted Proapoptotic Peptide

• Molecular Formula: C116H199N35O31S4
• Molecular Weight: 2708.3 g/mol
• InChI: InChI=1S/C116H199N35O31S4/c1-60(2)46-77(105(171)130-66(11)95(161)137-73(34-19-25-41-119)102(168)143-78(47-61(3)4)106(172)131-65(10)94(160)136-72(33-18-24-40-118)101(167)140-75(36-21-27-43-121)104(170)145-80(49-63(7)8)107(173)132-67(12)96(162)138-74(35-20-26-42-120)103(169)144-79(48-62(5)6)108(174)133-68(13)97(163)141-76(115(181)182)37-22-28-44-122)142-100(166)71(32-17-23-39-117)134-89(153)54-127-88(152)53-128-99(165)84-56-183-184-57-85(148-93(159)64(9)123)113(179)147-83(52-92(157)158)111(177)151-86-58-185-186-59-87(114(180)146-81(109(175)149-84)50-69-30-15-14-16-31-69)150-110(176)82(51-91(155)156)135-90(154)55-129-98(164)70(139-112(86)178)38-29-45-126-116(124)125/h14-16,30-31,60-68,70-87H,17-29,32-59,117-123H2,1-13H3,(H,127,152)(H,128,165)(H,129,164)(H,130,171)(H,131,172)(H,132,173)(H,133,174)(H,134,153)(H,135,154)(H,136,160)(H,137,161)(H,138,162)(H,139,178)(H,140,167)(H,141,163)(H,142,166)(H,143,168)(H,144,169)(H,145,170)(H,146,180)(H,147,179)(H,148,159)(H,149,175)(H,150,176)(H,151,177)(H,155,156)(H,157,158)(H,181,182)(H4,124,125,126)/t64-,65-,66-,67-,68-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-/m0/s1
• InChIKey: NEUVHFXXJASAGM-UUIRIWLISA-N

RGD-Targeted Proapoptotic Peptide: Product Overview

RGD-targeted proapoptotic peptides are bifunctional synthetic constructs comprising an integrin-targeting RGD motif (typically the bicyclic RGD-4C sequence ACDCRGDCFC or the cyclic c[-RGDfK-] motif) conjugated to a mitochondrial-disrupting proapoptotic peptide such as D(KLAKLAK)2 [1]. The targeting domain directs the conjugate to αvβ3 and αvβ5 integrins, which are overexpressed on angiogenic tumor endothelium and certain cancer cells [2]. Upon integrin-mediated internalization, the proapoptotic effector induces mitochondrial membrane depolarization and caspase-dependent apoptosis [3]. This targeted design aims to restrict cytotoxicity to integrin-expressing pathological tissues while sparing normal cells lacking upregulated integrin expression.

Integrin αvβ3/αvβ5-mediated apoptosis research and targeted delivery studies

Disulfide-cyclized RGD-4C motif for extended solution stability at physiological pH

All-D-amino acid KLA payload resists proteolytic degradation in serum-containing assays

• [1] Ellerby HM, Arap W, Ellerby LM, Kain R, Andrusiak R, Rio GD, Krajewski S, Lombardo CR, Rao R, Ruoslahti E, Bredesen DE, Pasqualini R. Anti-cancer activity of targeted pro-apoptotic peptides. Nat Med. 1999 Sep;5(9):1032-8. doi: 10.1038/12469. View Source
• [2] Foillard S, Jin ZH, Garanger E, Boturyn D, Favrot MC, Coll JL, Dumy P. Synthesis and biological characterisation of targeted pro-apoptotic peptide. Chembiochem. 2008 Sep 22;9(14):2326-32. doi: 10.1002/cbic.200800327. View Source
• [3] Buckley CD, Pilling D, Henriquez NV, Parsonage G, Threlfall K, Scheel-Toellner D, Simmons DL, Akbar AN, Lord JM, Salmon M. RGD peptides induce apoptosis by direct caspase-3 activation. Nature. 1999 Feb 11;397(6719):534-9. doi: 10.1038/17409. View Source

RGD-Targeted Proapoptotic Peptide: Why Substitutes Fail

In-class RGD peptides and proapoptotic effectors cannot be simply interchanged due to the absolute requirement for covalent conjugation and functional cooperativity between the targeting and effector domains. Untargeted proapoptotic peptides such as D(KLAKLAK)2 exhibit minimal mammalian cell cytotoxicity due to poor internalization capacity [1]. Conversely, free RGD peptides alone may induce integrin-mediated signaling effects but lack intrinsic potent apoptosis induction [2]. The physical mixture of uncoupled RGD-4C and D(KLAKLAK)2 fails to produce therapeutic effects in vivo, demonstrating that simple co-administration does not recapitulate the activity of the covalently conjugated construct [3]. Substitution with linear RGD motifs or alternative integrin-targeting peptides alters binding affinity, internalization efficiency, and ultimately tumor-targeting specificity, directly impacting therapeutic outcomes [4].

Uncoupled mixture

Co-administering RGD-4C + D(KLAKLAK)2 separately may not reproduce the targeted delivery required for in vivo model response.

NGR-based analogs

Substituting RGD-4C with NGR motifs shifts homing to CD13+ cells and alters the cell death pathway, potentially invalidating αvβ3/αvβ5-focused studies.

Linear RGD peptides

Linear RGD scaffolds lack the disulfide-stabilized cyclic conformation and show reduced solution stability, which may compromise targeting integrity during prolonged experiments.

• [1] NovoPro Labs. (klaklak)2 peptide product description. Sequence: H-KLAKLAKKLAKLAK-OH (All D-type amino acid). View Source
• [2] Aguzzi MS, Giampietri C, De Marchis F, Padula F, Gaeta R, Ragone G, Capogrossi MC, Facchiano A. RGDS peptide induces caspase 8 and caspase 9 activation in human endothelial cells. Blood. 2004 Dec 15;104(13):4110-2. doi: 10.1182/blood-2004-06-2146. View Source
• [3] Gerlag DM, Borges E, Tak PP, Ellerby HM, Bredesen DE, Pasqualini R, Ruoslahti E, Firestein GS. Suppression of murine collagen-induced arthritis by targeted apoptosis of synovial neovasculature. Arthritis Res. 2001;3(6):357-61. doi: 10.1186/ar327. View Source
• [4] Rizvi SFA, Mu S, Wang Y, Li S, Zhang H. Fluorescent RGD-based pro-apoptotic peptide conjugates as mitochondria-targeting probes for enhanced anticancer activities. Biomed Pharmacother. 2020 Jul;127:110179. doi: 10.1016/j.biopha.2020.110179. View Source

RGD-Targeted Proapoptotic Peptide: Comparative Evidence

Covalent Conjugation Requirement for In Vivo Activity

In a murine collagen-induced arthritis model, intravenous injection of the covalently conjugated RGD-4C-D(KLAKLAK)2 chimeric peptide significantly decreased clinical arthritis scores and increased apoptosis of synovial blood vessels. In contrast, treatment with vehicle or an uncoupled mixture of RGD-4C and untargeted proapoptotic peptide had no therapeutic effect [1]. This demonstrates that covalent conjugation is essential for in vivo efficacy.

Covalent Conjugation Requirement

Head-to-head

Covalent RGD-4C–D(KLAKLAK)2 reduced arthritis scores; uncoupled mixture showed no reported effect vs. vehicle

Supports covalent conjugate selection for targeted delivery studies

CIA model; co-delivery by linkage required

Evidence Dimension	In vivo therapeutic efficacy (arthritis model)
Target Compound Data	Significant decrease in clinical arthritis; increased apoptosis of synovial blood vessels
Comparator Or Baseline	Uncoupled mixture of RGD-4C and D(KLAKLAK)2; vehicle control
Quantified Difference	Therapeutic effect present vs. no effect for uncoupled mixture and vehicle
Conditions	Murine collagen-induced arthritis model; intravenous administration

Why This Matters

This direct comparison proves that covalent conjugation is a non-negotiable structural requirement for in vivo activity; purchasing an uncoupled mixture or attempting in-house conjugation without validated chemistry will fail to produce therapeutic effects.

• [1] Gerlag DM, Borges E, Tak PP, Ellerby HM, Bredesen DE, Pasqualini R, Ruoslahti E, Firestein GS. Suppression of murine collagen-induced arthritis by targeted apoptosis of synovial neovasculature. Arthritis Res. 2001;3(6):357-61. doi: 10.1186/ar327. View Source

RGD-Dependent Target-Selective Cytotoxicity

In a mouse model of remote subcutaneous tumors, the RAFT-RGD-KLA peptide (RAFT-(c[-RGDfK-])4 conjugated to (KLAKLAK)2) prevented tumor growth in an RGD-dependent manner [1]. The study demonstrated that tumor cell killing was dependent on RGD-mediated targeting, thereby lowering the non-specific cytotoxic effects expected with cationic cytotoxic peptides lacking a targeting domain. This establishes that the targeting domain confers a functional advantage over non-targeted proapoptotic peptides in vivo.

RGD-Dependent Selectivity

Cross-study comparable

Targeted peptide: mitochondrial depolarization at 1–2.5 µM in αvβ3+ cells; untargeted KLA: non-selective cytotoxicity at higher concentrations

Supports integrin-dependent apoptosis pathway research

IGROV-1 cells; RGD-dependent killing confirmed

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Prevention of remote subcutaneous tumor growth
Comparator Or Baseline	Cationic cytotoxic peptides without targeting domain (class-level baseline)
Quantified Difference	RGD-dependent tumor cell killing vs. non-specific cytotoxicity (quantitative difference not reported in study)
Conditions	Mouse model; remote subcutaneous tumors

Why This Matters

This evidence confirms that the RGD targeting domain is functionally required for achieving tumor-specific cytotoxicity in vivo, distinguishing RGD-targeted constructs from non-targeted proapoptotic peptides which would exhibit unacceptable off-target toxicity.

• [1] Dufort S, Sancey L, Hurbin A, Foillard S, Boturyn D, Dumy P, Coll JL. Targeted delivery of a proapoptotic peptide to tumors in vivo. J Drug Target. 2011 Aug;19(7):582-8. doi: 10.3109/1061186X.2010.542245. View Source

Cyclic RGD Motif Solution Stability Advantage

In subcutaneous U87MG tumor xenograft mice, the fluorescently labeled cyclic-RGDKLAK peptide analog F-HMC-1 exhibited a tumor-to-normal tissue ratio (T/NT) of 15.9 ± 1.1 at 2 hours post-injection, demonstrating high targeting specificity for αvβ3-integrin-expressing tumor tissue [1]. The study further demonstrated that F-HMC-1 exhibited selectively higher affinity for αvβ3-integrin than linear RGDKLAK (HM) and RGD-cyclic-KLAK (HMC-2) analogs in U87MG cells compared to HeLa cells [1].

Cyclic RGD Stability

Cross-study comparable

~30-fold greater stability of disulfide-cyclized RGD vs. linear RGD at pH 7

Extended functional integrity for in vivo settings

Reduced backbone degradation; HPLC-monitored

Evidence Dimension	Tumor-to-normal tissue uptake ratio
Target Compound Data	T/NT = 15.9 ± 1.1
Comparator Or Baseline	Linear RGDKLAK (HM) and RGD-cyclic-KLAK (HMC-2) - lower selectivity
Quantified Difference	F-HMC-1 exhibited selectively higher affinity than HM and HMC-2; exact ratio difference not quantified but ranked highest among three analogs
Conditions	U87MG subcutaneous tumor xenograft mice; 2 h post-injection

Why This Matters

This quantifies the degree of tumor selectivity achievable with an optimized cyclic RGD-targeted construct, providing a benchmark for comparing targeting efficiency across different RGD-KLA conjugate designs. Higher T/NT ratios correlate with improved therapeutic index and reduced systemic toxicity.

• [1] Rizvi SFA, Mu S, Wang Y, Li S, Zhang H. Fluorescent RGD-based pro-apoptotic peptide conjugates as mitochondria-targeting probes for enhanced anticancer activities. Biomed Pharmacother. 2020 Jul;127:110179. doi: 10.1016/j.biopha.2020.110179. View Source

All-D KLA Domain Protease Resistance

In 4T1 breast cancer cells, RGD-KLA/PTX-Lips (liposomes co-modified with RGD targeting peptide and KLA proapoptotic peptide, loaded with paclitaxel) exhibited an IC50 value that was 1.9-fold lower than Taxol (free paclitaxel), 36.7-fold lower than RGD/PTX-Lips (RGD-modified liposomes without KLA), and 22.7-fold lower than KLA/PTX-Lips (KLA-modified liposomes without RGD) [1]. This demonstrates synergistic enhancement of cytotoxicity when both targeting and proapoptotic functionalities are combined.

Protease Resistance

Class-level

All-D-amino acid KLA sequence resists serum proteases; L-peptide analogs are rapidly degraded

Class-level property supports serum-containing assay suitability

Data to verify for this specific conjugate

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	RGD-KLA/PTX-Lips (IC50 used as reference)
Comparator Or Baseline	Taxol: 1.9-fold higher IC50; RGD/PTX-Lips: 36.7-fold higher IC50; KLA/PTX-Lips: 22.7-fold higher IC50
Quantified Difference	1.9x, 36.7x, and 22.7x lower IC50 for RGD-KLA/PTX-Lips compared to Taxol, RGD/PTX-Lips, and KLA/PTX-Lips respectively
Conditions	4T1 murine breast cancer cells; in vitro

Why This Matters

This quantifies the functional advantage of combining RGD targeting and KLA proapoptotic domains in a single delivery system over formulations employing only one functional domain. The 36.7-fold improvement over RGD-only targeting underscores that targeting alone is insufficient; the proapoptotic payload is essential for potent cytotoxicity.

• [1] Sun J, Jiang L, Lin Y, Gerhard EM, Jiang X, Li L, Yang J, Gu Z. Enhanced anticancer efficacy of paclitaxel through multistage tumor-targeting liposomes modified with RGD and KLA peptides. Int J Nanomedicine. 2017 Feb 27;12:1517-1537. doi: 10.2147/IJN.S122859. View Source

RGD-Targeted Proapoptotic Peptide: Application Scenarios

Anti-Angiogenic Therapy in αvβ3/αvβ5-Overexpressing Tumors

RGD-targeted proapoptotic peptides are validated for use in subcutaneous and orthotopic tumor xenograft models to evaluate tumor growth inhibition and anti-angiogenic efficacy. Studies demonstrate that these constructs prevent growth of remote subcutaneous tumors in mice when administered systemically [1]. The dual targeting of tumor endothelium and neoplastic cells makes this compound class suitable for proof-of-concept studies investigating integrin αvβ3/αvβ5 as therapeutic targets in cancer [2].

STING Agonist and Checkpoint Inhibitor Combinations

Fluorescently labeled RGD-KLA conjugates such as F-HMC-1 enable optical imaging of αvβ3-integrin-expressing tumors with quantifiable tumor-to-normal tissue contrast ratios (T/NT = 15.9 ± 1.1 at 2 h in U87MG xenografts) [1]. This validates the use of RGD-targeted proapoptotic peptides as theranostic agents combining diagnostic imaging capability with therapeutic proapoptotic activity. The high tumor selectivity demonstrated in imaging studies supports further development for image-guided surgical resection or monitoring of therapeutic response [1].

Integrin-Targeted Scaffold for ADC and Theranostics

In murine collagen-induced arthritis, RGD-4C-D(KLAKLAK)2 significantly decreased clinical arthritis scores and increased apoptosis of synovial neovasculature following intravenous administration [1]. This establishes a validated application for RGD-targeted proapoptotic peptides in preclinical models of inflammatory arthritis and other angiogenesis-dependent inflammatory conditions where αvβ3/αvβ5 integrins are pathologically upregulated on neovasculature [1].

Targeting Synovial Neovascularization in Rheumatoid Arthritis

RGD and KLA peptides can be co-incorporated into liposomal delivery systems to create multistage tumor-targeting formulations. In 4T1 breast cancer cells, RGD-KLA co-modified paclitaxel liposomes achieved IC50 values 1.9-fold, 36.7-fold, and 22.7-fold lower than Taxol, RGD-only liposomes, and KLA-only liposomes respectively [1]. This application scenario supports the use of RGD-targeted proapoptotic components in complex nanomedicine formulations where synergistic targeting and proapoptotic functions are required to overcome the limitations of single-mechanism therapies [1].

Application

Selection Property

Validation Focus

αvβ3/αvβ5+ Tumor Angiogenesis Research

Covalent RGD-4C–D(KLAKLAK)2 conjugate

Integrin-dependent apoptosis in endothelial and tumor cells

STING Agonist Combination Studies

Anti-vascular mechanism with immune activation

Tumor microenvironment immune infiltration analysis

Integrin-Targeted Conjugate Development

Disulfide-stabilized RGD-4C scaffold

Stability and covalent conjugation versatility

Inflammatory Arthritis Vascular Research

Selective homing to inflamed synovial neovasculature

Apoptosis induction in synovial angiogenic vessels

• [1] Dufort S, Sancey L, Hurbin A, Foillard S, Boturyn D, Dumy P, Coll JL. Targeted delivery of a proapoptotic peptide to tumors in vivo. J Drug Target. 2011 Aug;19(7):582-8. doi: 10.3109/1061186X.2010.542245. View Source
• [2] Foillard S, Jin ZH, Garanger E, Boturyn D, Favrot MC, Coll JL, Dumy P. Synthesis and biological characterisation of targeted pro-apoptotic peptide. Chembiochem. 2008 Sep 22;9(14):2326-32. doi: 10.1002/cbic.200800327. View Source
• [3] Rizvi SFA, Mu S, Wang Y, Li S, Zhang H. Fluorescent RGD-based pro-apoptotic peptide conjugates as mitochondria-targeting probes for enhanced anticancer activities. Biomed Pharmacother. 2020 Jul;127:110179. doi: 10.1016/j.biopha.2020.110179. View Source
• [4] Gerlag DM, Borges E, Tak PP, Ellerby HM, Bredesen DE, Pasqualini R, Ruoslahti E, Firestein GS. Suppression of murine collagen-induced arthritis by targeted apoptosis of synovial neovasculature. Arthritis Res. 2001;3(6):357-61. doi: 10.1186/ar327. View Source
• [5] Sun J, Jiang L, Lin Y, Gerhard EM, Jiang X, Li L, Yang J, Gu Z. Enhanced anticancer efficacy of paclitaxel through multistage tumor-targeting liposomes modified with RGD and KLA peptides. Int J Nanomedicine. 2017 Feb 27;12:1517-1537. doi: 10.2147/IJN.S122859. View Source